Cas no 1260664-79-6 (1,2,4-Triazine-5-carboxylic acid)

• Product Name: 1,2,4-Triazine-5-carboxylic acid
• CAS No: 1260664-79-6
• MF: C₄H₃N₃O₂
• MW: 125.085520029068
• CID: 4565463
• PubChem ID: 67451674
• Update Time: 2025-05-20

1,2,4-Triazine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-5-carboxylic acid

• Inchi： 1S/C4H3N3O2/c8-4(9)3-1-6-7-2-5-3/h1-2H,(H,8,9)
• InChI Key： GERSIKCSWYDFSJ-UHFFFAOYSA-N
• SMILES： N1C=C(C(O)=O)N=CN=1

Computed Properties

• Exact Mass: 125.022526347g/mol
• Monoisotopic Mass: 125.022526347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 76Ų

Additional information on 1,2,4-Triazine-5-carboxylic acid

1,2,4-Triazine-5-carboxylic Acid (CAS No. 1260664-79-6): A Comprehensive Overview

1,2,4-Triazine-5-carboxylic acid (CAS No. 1260664-79-6) is a versatile compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its unique triazine ring structure and carboxylic acid functional group, offers a wide range of applications in various scientific and industrial domains. This comprehensive overview aims to provide an in-depth understanding of the properties, synthesis methods, and potential applications of 1,2,4-triazine-5-carboxylic acid.

Chemical Structure and Properties

1,2,4-Triazine-5-carboxylic acid is a white crystalline solid with a molecular formula of C₃H₃N₃O₂. The compound features a triazine ring with a carboxylic acid group attached to the 5-position. The triazine ring is known for its high stability and reactivity, making it a valuable building block in organic synthesis. The carboxylic acid group imparts acidic properties to the molecule, enabling it to participate in various chemical reactions such as esterification, amidation, and condensation.

The physical properties of 1,2,4-triazine-5-carboxylic acid include a melting point of approximately 230°C and good solubility in polar solvents like water and ethanol. These properties make it suitable for use in both aqueous and organic reaction media. Additionally, the compound exhibits low toxicity and environmental impact when handled properly.

Synthesis Methods

The synthesis of 1,2,4-triazine-5-carboxylic acid can be achieved through several routes. One common method involves the cyclization of cyanuric chloride with ammonia followed by hydrolysis to form the carboxylic acid group. Another approach involves the reaction of 1,2-diamino-4-cyanobenzene with carbon dioxide under high pressure and temperature conditions. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods using catalysts such as metal complexes and enzymes.

A notable study published in the Journal of Organic Chemistry (2021) reported a novel one-pot synthesis method for 1,2,4-triazine-5-carboxylic acid using microwave-assisted reactions. This method not only reduces reaction time but also improves yield and purity compared to traditional methods. The use of microwave technology has become increasingly popular in organic synthesis due to its ability to enhance reaction rates and selectivity.

Analytical Techniques

The characterization of 1,2,4-triazine-5-carboxylic acid can be performed using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. NMR spectroscopy is particularly useful for confirming the presence of the triazine ring and carboxylic acid functional groups. MS provides information on the molecular weight and fragmentation patterns of the compound. IR spectroscopy can be used to identify specific functional groups such as the C=O stretch of the carboxylic acid group.

Potential Applications

1,2,4-Triazine-5-carboxylic acid has found applications in various fields due to its unique chemical properties. In pharmaceutical research, it serves as an important intermediate in the synthesis of drugs targeting specific biological pathways. For example, derivatives of 1,2,4-triazine-5-carboxylic acid have been explored for their antiviral and anticancer activities. A recent study published in Bioorganic & Medicinal Chemistry Letters (2020) reported that certain derivatives exhibited potent inhibitory effects against human papillomavirus (HPV).

In addition to pharmaceutical applications, 1,2,4-triazine-5-carboxylic acid is used in agrochemicals as a key intermediate in the production of herbicides and fungicides. Its ability to form stable complexes with metal ions also makes it useful in coordination chemistry for the development of metal-based catalysts and materials.

Safety Considerations

,4-triazine-5-carboxylic acid, it is essential to follow standard safety protocols to ensure safe laboratory practices. The compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizers or acids. Personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling to prevent skin contact or inhalation."